Cas no 18979-80-1 (Phenol, 4-(propylthio)-)

Phenol, 4-(propylthio)-, is a sulfur-containing phenolic compound characterized by the presence of a propylthio group at the para position of the phenol ring. This structural feature imparts unique chemical properties, including enhanced reactivity in electrophilic aromatic substitution and potential applications as an intermediate in organic synthesis. The compound's thioether linkage contributes to its stability and solubility in organic solvents, making it suitable for use in specialty chemical formulations. Its utility extends to the synthesis of agrochemicals, pharmaceuticals, and functional materials, where its phenolic and thioether functionalities enable tailored modifications. The product is typically handled under standard laboratory conditions, with attention to appropriate safety measures due to its phenolic nature.

Phenol, 4-(propylthio)- structure

Product Name:Phenol, 4-(propylthio)-

CAS No:18979-80-1

MF:C₉H₁₂OS

MW:168.255981445313

CID:1383684

PubChem ID:15268941

Update Time:2025-10-29

Phenol, 4-(propylthio)- Chemical and Physical Properties

Names and Identifiers

- Phenol, 4-(propylthio)-
- 4-propylsulfanylphenol
- 18979-80-1
- SCHEMBL3720925
- 4-(Propylsulfanyl)phenol
- DTXSID00570738
- AKOS010261376
- E77574
- AS-80634
- Inchi： 1S/C9H12OS/c1-2-7-11-9-5-3-8(10)4-6-9/h3-6,10H,2,7H2,1H3
- InChI Key： SPWHEQZSUUTOHK-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)O)CCC

Computed Properties

Exact Mass: 168.06088618g/mol
Monoisotopic Mass: 168.06088618g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 97.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 45.5Å²

Phenol, 4-(propylthio)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR957454-1g	4-(Propylsulfanyl)phenol	18979-80-1	95%	1g	£435.00	2025-02-20
eNovation Chemicals LLC	Y1256770-100mg	Phenol, 4-(propylthio)-	18979-80-1	95%+	100mg	$345	2024-06-07
eNovation Chemicals LLC	Y1256770-250mg	Phenol, 4-(propylthio)-	18979-80-1	95%+	250mg	$670	2024-06-07
Aaron	AR002EO0-100mg	Phenol, 4-(propylthio)-	18979-80-1	95%	100mg	$347.00	2025-02-11
Aaron	AR002EO0-250mg	Phenol, 4-(propylthio)-	18979-80-1	95%	250mg	$693.00	2025-02-11
1PlusChem	1P002EFO-100mg	Phenol, 4-(propylthio)-	18979-80-1	95%+	100mg	$353.00	2024-06-17
1PlusChem	1P002EFO-250mg	Phenol, 4-(propylthio)-	18979-80-1	95%+	250mg	$681.00	2024-06-17
eNovation Chemicals LLC	Y1256770-250mg	Phenol, 4-(propylthio)-	18979-80-1	95%+	250mg	$670	2025-02-26
eNovation Chemicals LLC	Y1256770-100mg	Phenol, 4-(propylthio)-	18979-80-1	95%+	100mg	$345	2025-02-26
eNovation Chemicals LLC	Y1256770-100mg	Phenol, 4-(propylthio)-	18979-80-1	95%+	100mg	$345	2025-02-28